N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine

• IUPAC Name: N'-[1-(benzenesulfonyl)piperidin-3-yl]-N,N,N'-trimethylpropane-1,3-diamine
• InChI: InChI=1S/C17H29N3O2S/c1-18(2)12-8-13-19(3)16-9-7-14-20(15-16)23(21,22)17-10-5-4-6-11-17/h4-6,10-11,16H,7-9,12-15H2,1-3H3
• InChI Key: ZBGGVWLLDUVGKU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C)C1CCCN(C1)S(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C17H29N3O2S
• Molecular Weight: 339.5 g/mol

Description

N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine, also known as TMP, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. TMP is a member of the piperidine class of compounds and has been shown to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors in the body. N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine has been shown to inhibit the activity of histone deacetylases, which are enzymes involved in gene expression and cell differentiation. Additionally, N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine has been found to bind to sigma-1 receptors, which are involved in the regulation of neurotransmitters and ion channels.
Biochemical and Physiological Effects:
N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine has been found to have a range of biochemical and physiological effects. In vitro studies have shown that N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine can inhibit the growth of cancer cells and induce apoptosis. N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine has also been found to have analgesic effects and reduce inflammation in animal models. Additionally, N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine has been shown to improve cognitive function and reduce symptoms of depression and anxiety in animal models.

Advantages and Limitations for Lab Experiments

N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine has several advantages for lab experiments, including its stability and solubility in water and organic solvents. Additionally, N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine has a relatively low toxicity and can be easily synthesized in large quantities. However, N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine also has some limitations for lab experiments, including its high cost and limited availability. Additionally, the mechanism of action of N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine. One area of interest is the development of more efficient and cost-effective synthesis methods for N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine. Additionally, further research is needed to fully understand the mechanism of action of N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine and its potential as a therapeutic agent. Other areas of interest include the development of novel derivatives of N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine with improved pharmacological properties and the exploration of new applications for N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine in areas such as neurodegenerative diseases and infectious diseases.
Conclusion:
In conclusion, N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine is a chemical compound with significant potential as a therapeutic agent in a range of applications. Its synthesis method has been optimized over the years, and its scientific research application has been explored extensively. The mechanism of action of N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine is not fully understood, but it has been found to exhibit a range of biochemical and physiological effects. While N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine has several advantages for lab experiments, it also has some limitations, and there are several future directions for research on N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine.

Synthesis Methods

N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine can be synthesized using a multistep process that involves the reaction of 1,3-propanediamine with piperidine, followed by the addition of trimethylamine and phenylsulfonyl chloride. The resulting compound is then purified through recrystallization to obtain pure N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine. This synthesis method has been optimized over the years to increase the yield and purity of the final product.

Scientific Research Applications

N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine has been shown to have potential as a therapeutic agent in a range of applications, including cancer treatment, pain management, and neurological disorders. In cancer treatment, N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine has been found to inhibit the growth of cancer cells and induce apoptosis. In pain management, N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine has been shown to have analgesic effects and reduce inflammation. In neurological disorders, N,N,N'-trimethyl-N'-[1-(phenylsulfonyl)-3-piperidinyl]-1,3-propanediamine has been found to improve cognitive function and reduce symptoms of depression and anxiety.